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Compound of Interest

Compound Name: TAP311

Cat. No.: B12423821 Get Quote

Essential Safety and Handling Guide for TAP311
This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling TAP311. The following procedures are designed to

ensure a safe laboratory environment and proper management of this research compound.

TAP311 is identified as a novel, piperidine-based inhibitor of the cholesteryl ester transfer

protein (CETP), intended for research use only.[1] While one available Safety Data Sheet

(SDS) classifies TAP311 as not a hazardous substance or mixture, it is prudent to handle it

with the standard care and precautions applied to all laboratory chemicals, especially novel

compounds with limited safety data.[2]

Key Compound Data
For quick reference, the following table summarizes the essential quantitative information for

TAP311.
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Parameter Value Source

CAS Number 1149362-88-8 [1]

Molecular Formula C34H40F6N6O4 [2]

Molecular Weight 710.71 g/mol [2]

IC50 62 nM (for CETP)

Short-Term Storage 0 - 4 °C (days to weeks)

Long-Term Storage -20 °C (months to years)

Personal Protective Equipment (PPE)
When handling TAP311, especially in its powdered form, appropriate personal protective

equipment must be worn to minimize exposure.

Body Protection: A standard laboratory coat should be worn at all times.

Hand Protection: Chemical-resistant gloves (e.g., nitrile) are required. Gloves should be

changed immediately if they become contaminated.

Eye Protection: Safety glasses with side shields or chemical splash goggles are mandatory

to protect against splashes and airborne particles.

Respiratory Protection: While one SDS indicates no specific respiratory hazards, it is best

practice to handle the powdered form in a well-ventilated area or within a chemical fume

hood to avoid inhalation of dust.

Operational Plan: Step-by-Step Handling
Procedures
Adherence to a strict operational workflow is critical for the safe handling of TAP311 from

receipt to disposal.

Receiving and Storage
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Upon receipt, inspect the container for any damage or leaks.

Log the compound into your chemical inventory.

Store the compound in a dry, dark place at the recommended temperature. For short-term

storage (days to weeks), maintain at 0-4°C. For long-term storage (months to years), store at

-20°C.

Preparation of Solutions
All weighing of the powdered compound and preparation of stock solutions should be

performed in a chemical fume hood to minimize inhalation risk.

Use a dedicated set of spatulas and weighing papers.

When preparing solutions, add the solvent to the weighed powder slowly to avoid splashing.

If creating aliquots for storage, do so at this stage to minimize freeze-thaw cycles which

could degrade the compound.

Experimental Use
Clearly label all vessels containing TAP311 with the compound name and concentration.

When using TAP311 in experiments, ensure you are wearing the appropriate PPE.

Work in a well-ventilated area.

After handling, wash hands thoroughly with soap and water.

Spill Management
In the event of a spill, contain the material immediately.

For powdered spills, gently cover with an absorbent material to avoid creating dust.

For liquid spills, absorb with an inert material (e.g., vermiculite, sand).

Clean the spill area with an appropriate solvent and decontaminate surfaces.
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All materials used for spill cleanup should be treated as hazardous waste and disposed of

accordingly.

Disposal Plan
As a precautionary measure, all waste contaminated with TAP311 should be treated as

hazardous chemical waste.

Solid Waste: This includes contaminated gloves, weighing papers, pipette tips, and empty

stock vials. Collect this waste in a dedicated, clearly labeled hazardous waste container lined

with a chemically resistant bag.

Liquid Waste: Unused solutions or experimental media containing TAP311 should be

collected in a sealed, labeled, and chemically compatible hazardous waste container. Do not

pour TAP311 waste down the drain.

Container Labeling: All waste containers must be clearly labeled with "Hazardous Waste,"

the full chemical name "TAP311," and any other information required by your institution's

environmental health and safety department.

Waste Pickup: Store the sealed waste containers in a designated satellite accumulation area

until they are collected by your institution's hazardous waste management service.

Safe Handling Workflow for TAP311
The following diagram illustrates the key stages of the safe handling and disposal workflow for

TAP311.
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Caption: Workflow for the safe handling and disposal of TAP311.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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